Cas no 2567517-38-6 ((4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid)

• Product Name: (4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid
• CAS No: 2567517-38-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD32878421
• CID: 5657651
• PubChem ID: 155820107
• Update Time: 2025-10-31

(4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4E)-1-[(tert-butoxy)carbonyl]-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid
• 2567517-38-6
• EN300-27684916
• (5E)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-3,4,7,8-tetrahydro-2H-azocine-5-carboxylic acid
• (4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid

• MDL： MFCD32878421
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-8-4-6-10(11(15)16)7-5-9-14/h6H,4-5,7-9H2,1-3H3,(H,15,16)/b10-6+
• InChI Key： NEWDPFQAUCALAJ-UXBLZVDNSA-N
• SMILES： O(C(N1CCC=C(C(=O)O)CCC1)=O)C(C)(C)C |t:5|

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on (4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid

Comprehensive Overview of (4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid (CAS No. 2567517-38-6)

The compound (4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid (CAS No. 2567517-38-6) is a highly specialized intermediate in organic synthesis, particularly in the field of medicinal chemistry and peptide research. Its unique structure, featuring a hexahydroazocine core and a tert-butoxy carbonyl (Boc) protecting group, makes it invaluable for constructing complex molecular architectures. Researchers and pharmaceutical developers frequently seek this compound for its role in drug discovery, protease inhibitor design, and bioconjugation applications.

In recent years, the demand for Boc-protected amino acid derivatives like this compound has surged due to their critical role in peptide synthesis. The Boc group is widely used to protect amines during solid-phase peptide synthesis (SPPS), a technique central to developing therapeutic peptides and biologics. With the growing interest in personalized medicine and targeted drug delivery, compounds such as 2567517-38-6 are gaining attention for their potential in creating next-generation therapeutics.

The hexahydroazocine moiety in this molecule is particularly noteworthy. Azocine derivatives are increasingly studied for their conformational flexibility and ability to mimic natural peptide turns, making them ideal scaffolds for GPCR-targeted drugs and enzyme inhibitors. This aligns with current trends in AI-driven drug design, where researchers leverage computational tools to optimize ring systems for improved bioavailability and target binding.

From a synthetic chemistry perspective, the carboxylic acid functionality in (4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid allows for diverse derivatization. It can undergo amide coupling reactions with amines or be esterified for prodrug development—key processes in preclinical research. The compound’s E-configuration at the 4-position also offers stereochemical advantages in designing chiral catalysts or stereoselective synthesis.

Environmental and regulatory considerations are increasingly shaping chemical research, and this compound meets modern green chemistry standards. Its synthesis typically employs atom-efficient protocols, minimizing waste—a priority for sustainable pharmaceutical manufacturing. Additionally, the Boc group’s cleavage under mild acidic conditions aligns with benign-by-design principles, reducing hazardous reagent use.

For analytical chemists, CAS 2567517-38-6 presents interesting challenges in HPLC method development due to its semi-rigid structure. Recent publications highlight optimized reverse-phase chromatography conditions for its purification, reflecting broader industry efforts to improve high-purity intermediate production. These advancements support the compound’s use in GMP-compliant applications.

The future outlook for this chemical is closely tied to innovations in peptide-based therapeutics—a market projected to exceed $50 billion by 2027. As interest grows in macrocyclic drugs and cell-penetrating peptides, the demand for sophisticated intermediates like (4E)-1-(tert-butoxy)carbonyl-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid will likely accelerate, solidifying its position as a key building block in 21st-century drug development.